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Compound of Interest

Compound Name: Trimethylsilanol

Cat. No.: B090980

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the safety data for trimethylsilanol (TMS), a common organosilicon compound.

Core Safety Information

Chemical Identity:

Name: Trimethylsilanol

Synonyms: Hydroxytrimethylsilane[1]

CAS Number: 1066-40-6[1]

Molecular Formula: C3H100Si[1][2][3][4]

Molecular Weight: 90.20 g/mol [3][4][5]

Hazard Identification: Trimethylsilanol is classified as a highly flammable liquid and vapor.[1]
[4][6][7][8] It is also harmful if inhaled.[1] Inhalation of high vapor concentrations may lead to
symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[1][4]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of trimethylsilanol is presented in the

table below.
Property Value Source(s)
Physical State Liquid [1][6]
Appearance Colorless [1]09]
Odor Characteristic [10]
Melting Point -12°C /104 °F [1]
Boiling Point 98 °C/ 208.4 °F [1]
Flash Point 4°C/39.2°F [1]
Density 0.8144 g/cm? at 20 °C [8]
Water Solubility 0.995 g/L at 24 °C [11]
Vapor Pressure 19 hPa at 25 °C [11]
log Pow (Octanol/Water
Partition Coefficient) l2zatzs™c (]
pKa 11 [10][12]

Toxicological Data

The toxicological profile of trimethylsilanol has been evaluated through various studies. The
following table summarizes the key quantitative data.
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Test Species Route Value Source(s)
LD50 (Acute Oral
o Rat Oral 2800 mg/kg [1]
Toxicity)
LC50 (Acute
Inhalation Rat Inhalation 3151 ppm (4 h) [1]
Toxicity)
NOEL (No-
Observed-Effect
Rat Oral 160 mg/kg/day [13][14]
Level) - 28-day
repeat dose
NOAEL (No-
Observed-
Adverse-Effect 150 mg/kg
Rat Oral [11]
Level) - bw/day
Developmental
Toxicity
Oncorhynchus
Fish LC50 (96 h)  mykiss (Rainbow - 271 mg/L [15]
Trout)

Experimental Protocols

28-Day Repeated Dose Oral Toxicity Study in Rats:

A 28-day repeated dose oral toxicity study was conducted on rats to evaluate the potential

health effects of trimethylsilanol.[13][14]

o Test Guideline: The study was performed in accordance with the "Guidelines for 28-day

Repeat Dose Toxicity Testing of Chemicals" in Japan.[14]

o Test Species: Crj:CD(SD) rats were used.[14]

» Administration: Trimethylsilanol, with a purity of 99.8%, was administered orally to male

and female rats for 28 days.[14] The vehicle used was corn oil.[14]
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o Dosage Groups: The animals were divided into groups and administered daily doses of 0
(vehicle control), 10, 40, 160, and 640 mg/kg of body weight.[13][14]

o Observations: At a dose of 640 mg/kg, decreased spontaneous motor activity and a
staggering gait were observed in both sexes.[13][14] Additionally, males in this group
exhibited gait difficulty.[13][14] Suppression in body weight gain and an increase in fibrinogen
were also noted in both sexes at the highest dose.[13][14] Females in the 640 mg/kg group
showed a decrease in absolute thymus weight and an increase in relative liver weight.[13]
[14]

» Recovery Period: A 14-day recovery period was included in the study.[13][14] After this
period, the suppressed body weights in males and the increased relative liver weights in
females were still observable.[14]

o Results: Based on the study's findings, the No-Observed-Effect Level (NOEL) for repeated
dose toxicity was determined to be 160 mg/kg/day for both male and female rats.[13][14]

Safe Handling and Emergency Procedures

The following diagrams illustrate the logical workflows for the safe handling of trimethylsilanol
and the appropriate response in case of a spill.

Click to download full resolution via product page

Caption: Workflow for the safe handling of trimethylsilanol.
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Evacuate unnecessary personnel

'

Remove all ignition sources

'

Ensure adequate ventilation

'

Wear appropriate personal protective equipment

i

Contain spill with inert absorbent material
(e.g., sand, earth)

'

Collect absorbed material using
spark-proof tools into a suitable,
closed container for disposal

'

Dispose of waste according to
local, regional, and national regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a trimethylsilanol spill.
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First Aid Measures

A summary of first aid measures in case of exposure to trimethylsilanol is provided below.

Exposure Route

First Aid Measures Source(s)

Eye Contact

Rinse immediately with plenty
of water, also under the 0]
eyelids, for at least 15 minutes.

Get medical attention.

Skin Contact

Wash off immediately with
plenty of water for at least 15 1

minutes. If skin irritation

persists, call a physician.

Remove to fresh air. If not

breathing, give artificial

Inhalation o _ [1]
respiration. Get medical
attention if symptoms occur.
Clean mouth with water and
Ingestion drink afterwards plenty of [1]
water.

Fire-Fighting Measures

In the event of a fire involving trimethylsilanol, the following measures should be taken.

o Suitable Extinguishing Media: Water mist may be used to cool closed containers.[1] Foam,

carbon dioxide, and dry chemical are also suitable.[6]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[1]

» Specific Hazards: Trimethylsilanol is highly flammable.[1][6] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[1] Containers may

explode when heated.[1]
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e Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon
dioxide (COz2), and silicon dioxide.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Ecological Information

Trimethylsilanol is considered harmful to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.[1] It is not readily biodegradable.[11] However, it
has a low potential for bioaccumulation.[11] It is advised not to release trimethylsilanol into
the environment and to prevent it from entering surface water or sanitary sewer systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of
Trimethylsilanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090980#trimethylsilanol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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